Cas no 2197333-71-2 (N-cyclopropyl-N-(2,5-dioxopyrrolidin-3-yl)-4-[(prop-2-enamido)methyl]benzamide)

• Product Name: N-cyclopropyl-N-(2,5-dioxopyrrolidin-3-yl)-4-[(prop-2-enamido)methyl]benzamide
• CAS No: 2197333-71-2
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• CID: 5453519
• PubChem ID: 145885917
• Update Time: 2025-06-08

N-cyclopropyl-N-(2,5-dioxopyrrolidin-3-yl)-4-[(prop-2-enamido)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-N-(2,5-dioxo-3-pyrrolidinyl)-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide
• N-cyclopropyl-N-(2,5-dioxopyrrolidin-3-yl)-4-[(prop-2-enamido)methyl]benzamide
• EN300-26586314
• 2197333-71-2
• Z1038499666
• N-Cyclopropyl-N-(2,5-dioxopyrrolidin-3-yl)-4-[(prop-2-enoylamino)methyl]benzamide

• Inchi： 1S/C18H19N3O4/c1-2-15(22)19-10-11-3-5-12(6-4-11)18(25)21(13-7-8-13)14-9-16(23)20-17(14)24/h2-6,13-14H,1,7-10H2,(H,19,22)(H,20,23,24)
• InChI Key： BDHOZLYIEMMYFD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(CNC(C=C)=O)=CC=1)N(C1C(NC(C1)=O)=O)C1CC1

Computed Properties

• Exact Mass: 341.13755610g/mol
• Monoisotopic Mass: 341.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 707.2±60.0 °C(Predicted)
• pka: 8.39±0.50(Predicted)

Additional information on N-cyclopropyl-N-(2,5-dioxopyrrolidin-3-yl)-4-[(prop-2-enamido)methyl]benzamide

Professional Introduction to Compound with CAS No 2197333-71-2 and Product Name: N-cyclopropyl-N-(2,5-dioxopyrrolidin-3-yl)-4-[(prop-2-enamido)methyl]benzamide

The compound with the CAS number 2197333-71-2 and the product name N-cyclopropyl-N-(2,5-dioxopyrrolidin-3-yl)-4-[(prop-2-enamido)methyl]benzamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups, including a cyclopropyl moiety, a dioxopyrrolidine ring system, and an amide linkage, which collectively contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of N-cyclopropyl-N-(2,5-dioxopyrrolidin-3-yl)-4-[(prop-2-enamido)methyl]benzamide in the design of novel therapeutic agents. The cyclopropyl group, known for its stability and rigidity, plays a crucial role in determining the conformational preferences of the molecule. This structural feature is particularly valuable in drug design, as it can enhance binding affinity and selectivity. Additionally, the dioxopyrrolidine ring system introduces a heterocyclic core that is frequently encountered in biologically active compounds. This moiety has been shown to exhibit various pharmacological properties, including anti-inflammatory and antimicrobial effects.

The presence of an amide linkage in the molecule further contributes to its versatility. Amides are well-known for their ability to form hydrogen bonds, which can be exploited to improve drug-receptor interactions. In particular, the (prop-2-enamido)methyl substituent adds an additional layer of complexity to the compound's structure. This group can participate in multiple interactions with biological targets, potentially leading to enhanced efficacy and reduced side effects. The combination of these structural elements makes N-cyclopropyl-N-(2,5-dioxopyrrolidin-3-yl)-4-[(prop-2-enamido)methyl]benzamide a promising candidate for further investigation.

In the context of contemporary pharmaceutical research, the development of small-molecule inhibitors targeting specific enzymes or receptors remains a central focus. The compound in question has been investigated for its potential as an inhibitor of various enzymes involved in critical biological pathways. For instance, preliminary studies suggest that it may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. By modulating the activity of these enzymes, the compound could potentially alleviate symptoms associated with inflammatory diseases.

Moreover, the dioxopyrrolidine ring system has been identified as a key pharmacophore in several FDA-approved drugs. This motif is known for its ability to engage in favorable interactions with biological targets, including protein kinases and transcription factors. The structural features of N-cyclopropyl-N-(2,5-dioxopyrrolidin-3-yl)-4-[(prop-2-enamido)methyl]benzamide align well with these pharmacophoric patterns, suggesting that it may exhibit similar biological activities. Further exploration of this compound could lead to the discovery of novel therapeutic agents with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, the synthesis of N-cyclopropyl-N-(2,5-dioxopyrrolidin-3-yl)-4-[(prop-2-enamido)methyl]benzamide presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been instrumental in assembling the key structural fragments of this compound. These synthetic strategies not only facilitate the preparation of analogs but also provide insights into the structural requirements for biological activity.

The potential applications of this compound extend beyond traditional therapeutic areas. Researchers are exploring its utility in diagnostic imaging and targeted drug delivery systems. The unique structural features of N-cyclopropyl-N-(2,5-dioxopyrrolidin-3-yl)-4-[(prop-2-enamido)methyl]benzamide make it an attractive candidate for conjugation with imaging agents or nanoparticles designed for site-specific drug delivery. Such applications could revolutionize personalized medicine by enabling precise targeting of diseased tissues while minimizing systemic exposure.

In conclusion,N-cyclopropyl-N-(2,5-dioxopyrrolidin-3-yl)-4-[(prop-2-enamido)methyl]benzamide represents a significant advancement in chemical and pharmaceutical research. Its intricate molecular structure and diverse functional groups make it a versatile scaffold for drug discovery. The compound's potential as an inhibitor of key enzymes involved in inflammation and pain signaling positions it as a promising candidate for further development. As synthetic methodologies continue to evolve, researchers will be able to explore more analogs and optimize their properties for therapeutic applications. The ongoing investigation into this compound underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing our understanding of disease mechanisms and developing innovative treatments.